(5-Bromo-2-methoxy-4-methylphenyl)urea

• IUPAC Name: (5-bromo-2-methoxy-4-methylphenyl)urea
• InChI: InChI=1S/C9H11BrN2O2/c1-5-3-8(14-2)7(4-6(5)10)12-9(11)13/h3-4H,1-2H3,(H3,11,12,13)
• InChI Key: BBPPVURJAUIUBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)NC(=O)N)OC
• Molecular Formula: C9H11BrN2O2
• Molecular Weight: 259.10 g/mol

Description

(5-Bromo-2-methoxy-4-methylphenyl)urea is a substituted urea derivative characterized by a phenyl ring functionalized with bromo (Br), methoxy (OCH₃), and methyl (CH₃) groups at positions 5, 2, and 4, respectively. Urea derivatives are widely studied for their diverse applications in agrochemicals, pharmaceuticals, and materials science due to their hydrogen-bonding capabilities and structural versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Bromo-2-methoxy-4-methylphenyl)urea typically involves the reaction of 5-bromo-2-methoxy-4-methylphenyl isocyanate with an amine. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of (5-Bromo-2-methoxy-4-methylphenyl)urea can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(5-Bromo-2-methoxy-4-methylphenyl)urea undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The bromine atom can be reduced to a hydrogen atom.

Substitution: The bromine atom can be substituted with other functional groups, such as amino or nitro groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN₃) or sodium nitrite (NaNO₂).

Major Products

Oxidation: Formation of 5-bromo-2-hydroxy-4-methylphenylurea.

Reduction: Formation of 2-methoxy-4-methylphenylurea.

Substitution: Formation of various substituted phenylureas depending on the nucleophile used.

Scientific Research Applications

(5-Bromo-2-methoxy-4-methylphenyl)urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical intermediate.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of (5-Bromo-2-methoxy-4-methylphenyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the bromine atom and methoxy group enhances its binding affinity to these targets, leading to the modulation of various biochemical pathways. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The bromine atom in (5-Bromo-2-methoxy-4-methylphenyl)urea introduces significant steric bulk and electron-withdrawing effects, which can reduce solubility in polar solvents compared to non-halogenated analogs. For example, (2-Methoxy-4-methylphenyl)urea lacks the bromine substituent and is reported to exhibit higher aqueous solubility due to reduced molecular weight and hydrophobicity . Similarly, (4-Chloro-2-methoxy-5-methylphenyl)urea, where chlorine replaces bromine, shows intermediate solubility, as chlorine is less bulky and less polarizable than bromine .

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight (g/mol)	Solubility (mg/mL, H₂O)	Melting Point (°C)
(5-Bromo-2-methoxy-4-methylphenyl)urea	~259.1	<1 (estimated)	180–185 (predicted)
(2-Methoxy-4-methylphenyl)urea	~180.2	~10	160–165
(4-Chloro-2-methoxy-5-methylphenyl)urea	~214.7	~5	170–175